5-O-(Dimethoxytrityl)-1,2-dideoxy-D-ribose
Overview
Description
5-O-(Dimethoxytrityl)-1,2-dideoxy-D-ribose is a compound that involves the use of Dimethoxytrityl (DMT), a protecting group widely used for the protection of the 5’-hydroxy group in nucleosides, particularly in oligonucleotide synthesis . It is usually bound to a molecule but can exist as a stable cation in solution, where it appears bright orange .
Synthesis Analysis
The synthesis of compounds involving 5’-O-(Dimethoxytrityl)-1,2-dideoxy-D-ribose has been reported in several studies. For instance, an efficient process to synthesize 5’-O-dimethoxytrityl-N4-benzoyl-5-methyl-2’-deoxycytidine in high yield and quality is described . This approach was scaled up to multikilogram quantities for routine use in oligonucleotide therapeutics .Molecular Structure Analysis
The molecular structure of 5-O-(Dimethoxytrityl)-1,2-dideoxy-D-ribose involves the Dimethoxytrityl (DMT) group, which is a protecting group used in the synthesis of nucleosides . The DMT group is bound to the molecule and can exist as a stable cation in solution .Chemical Reactions Analysis
The chemical reactions involving 5-O-(Dimethoxytrityl)-1,2-dideoxy-D-ribose are primarily related to its role in the synthesis of oligonucleotides. The DMT group is used as a protecting group for the 5’-hydroxy group in nucleosides during this synthesis .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-O-(Dimethoxytrityl)-1,2-dideoxy-D-ribose are related to its molecular structure and its role in the synthesis of oligonucleotides. The DMT group, which is part of the molecule, can exist as a stable cation in solution .Scientific Research Applications
Organic Synthesis
This compound is used as a raw material and intermediate in organic synthesis . It plays a crucial role in the formation of complex organic molecules from simpler ones.
Pharmaceuticals
In the pharmaceutical industry, it is used in the synthesis of drugs . The compound’s properties can contribute to the effectiveness of certain medications.
Agrochemicals
This compound is also used in the production of agrochemicals . These chemicals are essential for protecting crops from pests and diseases, and for enhancing crop yield.
Dyestuff
It is used in the production of dyestuffs . These are substances that impart color to a material. The compound can contribute to the colorfastness and intensity of the dye.
Solid-Phase Synthesis of Polynucleotides
The compound is used in the solid-phase synthesis of polynucleotides . This is a process used to manufacture DNA and RNA strands with a specific sequence.
Stereoselective Synthesis
It is used in the stereoselective synthesis of 3’-deoxy-3’-threo-hydroxymethyl nucleoside . Stereoselective synthesis is a strategy in organic chemistry to preferentially form one stereoisomer over another.
Mechanism of Action
Target of Action
The primary target of 5-O-(Dimethoxytrityl)-1,2-dideoxy-D-ribose, also known as (2R,3S)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]oxolan-3-ol, is the nucleotide in the process of oligonucleotide synthesis .
Mode of Action
The compound acts as a protecting group for the 5’-oxygen of the nucleotide during oligonucleotide synthesis . The deprotection (detritylation) of the 5’-O-(4,4’-dimethoxytrityl)-2’-deoxythymidine nucleoside is catalyzed by dichloroacetic acid to give a 4,4’-dimethoxytrityl carbocation .
Biochemical Pathways
The compound is involved in the oligonucleotide synthesis pathway . It plays a crucial role in the detritylation step, which is essential for the synthesis of oligonucleotides .
Pharmacokinetics
The detritylation rate is influenced by the solution acidity and solvent polarity .
Result of Action
The result of the compound’s action is the formation of a 4,4’-dimethoxytrityl carbocation and a hydroxyl function at the 5’-position of the nucleotide . This process is crucial for the subsequent coupling steps in oligonucleotide synthesis .
Action Environment
The detritylation rate is reduced by the addition of small amounts of water to the reaction medium, presumably through its effect on the solution acidity . There is little or no effect of solvent polarity on the equilibrium and rate constants .
Safety and Hazards
The safety data sheet for 5’-O-Dimethoxytrityl-deoxythymidine, a compound similar to 5-O-(Dimethoxytrityl)-1,2-dideoxy-D-ribose, suggests avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eyes . It is recommended to use personal protective equipment and ensure adequate ventilation .
properties
IUPAC Name |
(2R,3S)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]oxolan-3-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H28O5/c1-28-22-12-8-20(9-13-22)26(19-6-4-3-5-7-19,21-10-14-23(29-2)15-11-21)31-18-25-24(27)16-17-30-25/h3-15,24-25,27H,16-18H2,1-2H3/t24-,25+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUNGTVUTOQJPDE-LOSJGSFVSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCC4C(CCO4)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OC[C@@H]4[C@H](CCO4)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H28O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2R,3S)-2-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)tetrahydrofuran-3-ol |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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